Cas no 82875-44-3 (5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl-)

• Product Name: 5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl-
• CAS No: 82875-44-3
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 728693
• PubChem ID: 3068075
• Update Time: 2025-04-19

5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide,2-(4-methoxyphenyl)-4-methyl-
• 2-(4-methoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• 82875-44-3
• SCHEMBL10996350
• 2-(4-Methoxyphenyl)-4-methyl-5-thiazolecarboxamide
• DTXSID10232052
• 5-Thiazolecarboxamide, 2-(4-methoxyphenyl)-4-methyl-
• GEXIUKNFKXMXHI-UHFFFAOYSA-N
• 2-(4-methoxyphenyl)-4-methylthiazole-5carboxamide

• Inchi： 1S/C12H12N2O2S/c1-7-10(11(13)15)17-12(14-7)8-3-5-9(16-2)6-4-8/h3-6H,1-2H3,(H2,13,15)
• InChI Key： GEXIUKNFKXMXHI-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 248.061948
• Monoisotopic Mass: 248.061948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: 2.2

Experimental Properties

• Density: 1.264
• Boiling Point: 447.1°C at 760 mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.606